N-(4-(5-Cyano-1-methyl-1H-pyrrol-2-yl)phenyl)acetamide
Cat. No. B8642140
Key on ui cas rn:
921631-44-9
M. Wt: 239.27 g/mol
InChI Key: WINRLKMXNQDAOS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07297713B2
Procedure details
The title compound was prepared according to the general procedure for acylation of 5-(4-aminophenyl)-1-methyl-1H-pyrrole-2-carbonitrile using acetyl chloride (39 μL, 0.55 mmol) to provide N-[4-(5-cyano-1-methyl-1H-pyrrol-2-yl)phenyl]acetamide (0.018 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][C:5]([C:8]2[N:12]([CH3:13])[C:11]([C:14]#[N:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1.[C:16](Cl)(=[O:18])[CH3:17]>>[C:14]([C:11]1[N:12]([CH3:13])[C:8]([C:5]2[CH:6]=[CH:7][C:2]([NH:1][C:16](=[O:18])[CH3:17])=[CH:3][CH:4]=2)=[CH:9][CH:10]=1)#[N:15]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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NC1=CC=C(C=C1)C1=CC=C(N1C)C#N
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Step Two
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Name
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Quantity
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39 μL
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Type
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reactant
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Smiles
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C(C)(=O)Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The title compound was prepared
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(#N)C1=CC=C(N1C)C1=CC=C(C=C1)NC(C)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 0.018 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
